Cas no 1093385-24-0 (Eszopiclone-d8)
Eszopiclone-d8 structure
Product Name:Eszopiclone-d8
CAS No:1093385-24-0
MF:C17H17ClN6O3
MW:396.857575178146
CID:4554055
PubChem ID:45039158
Update Time:2025-09-23
Eszopiclone-d8 Chemical and Physical Properties
Names and Identifiers
-
- Eszopiclone-d8
- 1093385-24-0
- [(9S)-8-(5-Chloropyridin-2-yl)-7-oxo-2,5,8-triazabicyclo[4.3.0]nona-1,3,5-trien-9-yl]4-methylpiperazine-d8-1-carboxylate; Lunesta-d8; (S)-zopiclone-d8
-
- Inchi: 1S/C17H17ClN6O3/c1-22-6-8-23(9-7-22)17(26)27-16-14-13(19-4-5-20-14)15(25)24(16)12-3-2-11(18)10-21-12/h2-5,10,16H,6-9H2,1H3/t16-/m0/s1/i6D2,7D2,8D2,9D2
- InChI Key: GBBSUAFBMRNDJC-KOYLLVOKSA-N
- SMILES: ClC1=CN=C(C=C1)N1C(C2C([C@@H]1OC(N1C([2H])([2H])C([2H])([2H])N(C)C([2H])([2H])C1([2H])[2H])=O)=NC=CN=2)=O
Computed Properties
- Exact Mass: 396.1552801g/mol
- Monoisotopic Mass: 396.1552801g/mol
- Isotope Atom Count: 8
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 573
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 91.8Ų
Experimental Properties
- Melting Point: 197-200°C
Eszopiclone-d8 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E889152-1mg |
Eszopiclone-d8 |
1093385-24-0 | 1mg |
$ 224.00 | 2023-09-07 | ||
| TRC | E889152-10mg |
Eszopiclone-d8 |
1093385-24-0 | 10mg |
$ 1669.00 | 2023-09-07 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | E889152-1mg |
(s)-6-(5-chloropyridin-2-yl)-7-oxo-6,7-dihydro-5h-pyrrolo[3,4-b]pyrazin-5-yl4-methylpiperazine-1-carboxylate-2,2,3,3,5,5,6,6-d8 |
1093385-24-0 | 1mg |
¥2100.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | E889152-10mg |
(s)-6-(5-chloropyridin-2-yl)-7-oxo-6,7-dihydro-5h-pyrrolo[3,4-b]pyrazin-5-yl4-methylpiperazine-1-carboxylate-2,2,3,3,5,5,6,6-d8 |
1093385-24-0 | 10mg |
¥16800.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-O-03057-1ea |
(s)-6-(5-chloropyridin-2-yl)-7-oxo-6,7-dihydro-5h-pyrrolo[3,4-b]pyrazin-5-yl4-methylpiperazine-1-carboxylate-2,2,3,3,5,5,6,6-d8 |
1093385-24-0 | 1ea |
¥1490.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-O-03057-10ea |
(s)-6-(5-chloropyridin-2-yl)-7-oxo-6,7-dihydro-5h-pyrrolo[3,4-b]pyrazin-5-yl4-methylpiperazine-1-carboxylate-2,2,3,3,5,5,6,6-d8 |
1093385-24-0 | 10ea |
¥11440.00 | 2023-09-15 |
Eszopiclone-d8 Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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